Cas no 68643-21-0 (L-Cysteine, dodecyl ester)

• Product Name: L-Cysteine, dodecyl ester
• CAS No: 68643-21-0
• MF: C₁₅H₃₁NO₂S
• MW: 289.477143526077
• CID: 392782
• Update Time: 2024-01-29

L-Cysteine, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, dodecyl ester

• Inchi： 1S/C15H31NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-18-15(17)14(16)13-19/h14,19H,2-13,16H2,1H3/t14-/m0/s1
• InChI Key： DKYZPZYKUSAOSI-AWEZNQCLSA-N
• SMILES： C(OCCCCCCCCCCCC)(=O)[C@H](CS)N

Computed Properties

• Exact Mass: 289.208
• Monoisotopic Mass: 289.208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2

Experimental Properties

• Density: 0.972±0.06 g/cm3(Predicted)
• Boiling Point: 374.5±32.0 °C(Predicted)
• pka: 9.34±0.10(Predicted)